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Compound of Interest

Compound Name: 2-Bromo-5-methoxypyridine

Cat. No.: B047582 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and operational procedures for the

handling and disposal of 2-Bromo-5-methoxypyridine (CAS No. 105170-27-2). Adherence to

these guidelines is critical to ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Bromo-5-methoxypyridine is classified as a substance that causes skin and serious eye

irritation, and may cause respiratory irritation.[1] Appropriate PPE is mandatory to minimize

exposure risks.

Table 1: Personal Protective Equipment (PPE) for Handling 2-Bromo-5-methoxypyridine
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Protection Type Specification Rationale

Eye and Face Protection

Chemical safety goggles

conforming to EN166 (EU) or

NIOSH (US) standards. A face

shield should be worn where

splashing is a risk.

To protect against splashes

and vapors that can cause

serious eye irritation.[1][2]

Hand Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber)

inspected prior to use.

To prevent skin contact, which

can cause irritation.[1][2]

Body Protection

A flame-retardant lab coat and

appropriate protective clothing

to prevent skin exposure.

To protect against accidental

skin contact and contamination

of personal clothing.[1][2]

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood. If exposure limits

are exceeded or irritation is

experienced, a NIOSH/MSHA

or European Standard EN 149

approved respirator is

required.

To prevent inhalation of

harmful dust, vapors, or mists

that may cause respiratory

irritation.[1][2]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation:

Ensure a safety shower and eyewash station are readily accessible and in good working

order before handling.[2]

Work in a designated area, such as a chemical fume hood, to ensure adequate ventilation.[1]

[2]

Confirm all necessary PPE is available and in good condition.

2. Handling:
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Avoid contact with skin, eyes, and clothing.[3]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in the handling area.[4]

Keep containers tightly closed when not in use.[1]

3. Storage:

Store in a well-ventilated place and keep the container tightly closed.[1]

Store in a locked-up area.[1]

Keep away from incompatible materials such as acids and bases.[3]

Emergency Procedures: First Aid and Spill
Response
Immediate and appropriate action is crucial in the event of an exposure or spill.

Table 2: First Aid Measures for 2-Bromo-5-methoxypyridine Exposure
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Exposure Route First Aid Procedure

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. If skin

irritation occurs, get medical help.[1]

Inhalation

Remove the person to fresh air and keep

comfortable for breathing. If breathing is difficult,

give oxygen. If not breathing, give artificial

respiration. Get medical help if you feel unwell.

[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Chemical Spill Workflow

In the event of a spill, a systematic approach is necessary to ensure safety and proper cleanup.

The following diagram outlines the logical workflow for handling a chemical spill of 2-Bromo-5-
methoxypyridine.
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Spill Occurs

Evacuate Immediate Area & Alert Others

Don Appropriate PPE

Contain the Spill with Absorbent Material

Collect Spill Residue into a Labeled, Sealable Container

Decontaminate the Spill Area

Dispose of Contaminated Materials as Hazardous Waste

Report the Incident

Click to download full resolution via product page

Figure 1. Chemical Spill Response Workflow

Disposal Plan
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Dispose of contents and containers in accordance with local, regional, and national regulations.

[1] Contact a licensed professional waste disposal service to dispose of this material.

Contaminated packaging should be treated as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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